![molecular formula C16H21N3O3S B4735922 3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide](/img/structure/B4735922.png)
3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide
Overview
Description
3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide, also known as DMPT, is a synthetic compound that has gained attention in the scientific research community due to its potential therapeutic applications. DMPT is a member of the thiadiazole family, which has been shown to possess various pharmacological properties, including anti-inflammatory, anti-tumor, and anti-diabetic effects.
Scientific Research Applications
3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide has been the subject of numerous scientific research studies due to its potential therapeutic applications. This compound has been shown to possess anti-inflammatory properties, which make it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to possess anti-tumor properties, which make it a promising candidate for the treatment of various types of cancer. Additionally, this compound has been shown to possess anti-diabetic properties, which make it a promising candidate for the treatment of diabetes.
Mechanism of Action
The mechanism of action of 3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. This compound has been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in the body. This compound has also been shown to decrease the levels of glucose in the blood, which is a hallmark of diabetes. Additionally, this compound has been shown to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells.
Advantages and Limitations for Lab Experiments
3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide has several advantages for lab experiments. This compound is a synthetic compound that can be obtained in high yield and purity, which makes it easy to work with in the lab. Additionally, this compound has been shown to possess various pharmacological properties, which make it a promising candidate for the treatment of various diseases. However, this compound also has some limitations for lab experiments. This compound has not been extensively studied in humans, which makes it difficult to determine its safety and efficacy in humans. Additionally, this compound may have side effects that have not yet been identified.
Future Directions
There are several future directions for the study of 3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide. One future direction is to investigate the safety and efficacy of this compound in humans. Another future direction is to investigate the potential of this compound as a treatment for various diseases, such as rheumatoid arthritis, inflammatory bowel disease, and cancer. Additionally, future studies could investigate the mechanism of action of this compound in more detail, which could lead to the development of more effective therapies. Finally, future studies could investigate the potential side effects of this compound, which could help to identify any potential safety concerns.
properties
IUPAC Name |
3,5-dimethoxy-N-(5-pentyl-1,3,4-thiadiazol-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3S/c1-4-5-6-7-14-18-19-16(23-14)17-15(20)11-8-12(21-2)10-13(9-11)22-3/h8-10H,4-7H2,1-3H3,(H,17,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWNOOJNOJNMUIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=NN=C(S1)NC(=O)C2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.